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Compound of Interest

Compound Name:
Ethyl 2-(pyrrolidin-3-yl)acetate

hydrochloride

Cat. No.: B1427366 Get Quote

Introduction
Ethyl 2-(pyrrolidin-3-yl)acetate hydrochloride is a key building block in modern medicinal

chemistry, often utilized in the synthesis of novel therapeutic agents. The pyrrolidine moiety is a

prevalent scaffold in numerous biologically active compounds.[1] The purity, identity, and

stability of this starting material are critical for the successful development of new chemical

entities. This application note provides a comprehensive guide to the analytical methods

required for the thorough characterization of Ethyl 2-(pyrrolidin-3-yl)acetate hydrochloride,

ensuring its quality and suitability for research and drug development.

This document is intended for researchers, scientists, and drug development professionals. It

outlines detailed protocols and the scientific rationale behind the application of various

analytical techniques, including Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass

Spectrometry (MS), High-Performance Liquid Chromatography (HPLC), Fourier-Transform

Infrared (FTIR) Spectroscopy, and Elemental Analysis. The methodologies described herein

are designed to establish a robust and self-validating system for the quality control of this

important chemical entity, in line with international regulatory expectations.[2]
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A thorough understanding of the fundamental physicochemical properties of a compound is the

first step in its analytical characterization.

Property Value Source

CAS Number 726139-60-2

Molecular Formula C₈H₁₅NO₂·HCl

Molecular Weight 193.67 g/mol

Appearance
White to off-white solid or

semi-solid

Inferred from typical small

molecule hydrochlorides

Purity ≥97%

Storage 2-8°C, under inert atmosphere

Analytical Workflow
A multi-faceted analytical approach is essential for the unambiguous characterization of Ethyl
2-(pyrrolidin-3-yl)acetate hydrochloride. The following workflow ensures the confirmation of

its structure, purity, and identity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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